1-cyclopentyl-4-(2-methoxybenzoyl)piperazine oxalate

• IUPAC Name: (4-cyclopentylpiperazin-1-yl)-(2-methoxyphenyl)methanone;oxalic acid
• InChI: InChI=1S/C17H24N2O2.C2H2O4/c1-21-16-9-5-4-8-15(16)17(20)19-12-10-18(11-13-19)14-6-2-3-7-14;3-1(4)2(5)6/h4-5,8-9,14H,2-3,6-7,10-13H2,1H3;(H,3,4)(H,5,6)
• InChI Key: HVCAAXDAVBJHBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)N2CCN(CC2)C3CCCC3.C(=O)(C(=O)O)O
• Molecular Formula: C19H26N2O6
• Molecular Weight: 378.4 g/mol

Description

1-cyclopentyl-4-(2-methoxybenzoyl)piperazine oxalate is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. The compound belongs to the class of piperazine derivatives and has been studied extensively for its pharmacological effects.

Mechanism of Action

The mechanism of action of 1-cyclopentyl-4-(2-methoxybenzoyl)piperazine oxalate is not fully understood. However, studies have suggested that the compound may act by inhibiting certain enzymes or by modulating specific signaling pathways in cells.
Biochemical and Physiological Effects:
Studies have shown that 1-cyclopentyl-4-(2-methoxybenzoyl)piperazine oxalate can induce apoptosis, or programmed cell death, in cancer cells. The compound has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, 1-cyclopentyl-4-(2-methoxybenzoyl)piperazine oxalate has been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 1-cyclopentyl-4-(2-methoxybenzoyl)piperazine oxalate in lab experiments is its potential therapeutic properties. The compound has been shown to have activity against a range of diseases, making it a promising candidate for drug development. However, one limitation of using the compound is its complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on 1-cyclopentyl-4-(2-methoxybenzoyl)piperazine oxalate. One area of focus is the development of more efficient synthesis methods for the compound. Additionally, further studies are needed to fully understand the mechanism of action of the compound and to identify specific targets for its therapeutic effects. Finally, more research is needed to determine the safety and efficacy of the compound in clinical trials.

Synthesis Methods

1-cyclopentyl-4-(2-methoxybenzoyl)piperazine oxalate can be synthesized through a multistep process involving the reaction of piperazine with 2-methoxybenzoyl chloride, followed by the addition of cyclopentyl magnesium bromide. The resulting compound is then treated with oxalic acid to obtain the oxalate salt.

Scientific Research Applications

1-cyclopentyl-4-(2-methoxybenzoyl)piperazine oxalate has been studied extensively for its potential therapeutic applications. The compound has been shown to exhibit significant activity against a range of diseases, including cancer, inflammation, and neurological disorders.